Cas no 300828-76-6 (ethyl 2-2-(4-chlorophenoxy)acetamido-4H,5H,6H-cyclopentabthiophene-3-carboxylate)

Ethyl 2-2-(4-chlorophenoxy)acetamido-4H,5H,6H-cyclopentabthiophene-3-carboxylate is a synthetic organic compound featuring a cyclopentabthiophene core substituted with an acetamido linker and a 4-chlorophenoxy moiety. Its molecular structure combines a thiophene heterocycle with ester and amide functional groups, making it a versatile intermediate in medicinal chemistry and agrochemical research. The compound exhibits potential as a precursor for biologically active molecules due to its ability to modulate electronic and steric properties. Its well-defined reactivity profile allows for further functionalization, enabling applications in the development of pharmaceuticals or crop protection agents. The presence of both lipophilic (chlorophenoxy) and polar (ester/amide) groups enhances its utility in structure-activity relationship studies.
ethyl 2-2-(4-chlorophenoxy)acetamido-4H,5H,6H-cyclopentabthiophene-3-carboxylate structure
300828-76-6 structure
Product Name:ethyl 2-2-(4-chlorophenoxy)acetamido-4H,5H,6H-cyclopentabthiophene-3-carboxylate
CAS No:300828-76-6
MF:C18H18ClNO4S
MW:379.85782289505
CID:6363539
PubChem ID:986272
Update Time:2025-06-09

ethyl 2-2-(4-chlorophenoxy)acetamido-4H,5H,6H-cyclopentabthiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • ethyl 2-2-(4-chlorophenoxy)acetamido-4H,5H,6H-cyclopentabthiophene-3-carboxylate
    • ethyl 2-(2-(4-chlorophenoxy)acetamido)-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate
    • 4H-Cyclopenta[b]thiophene-3-carboxylic acid, 2-[[2-(4-chlorophenoxy)acetyl]amino]-5,6-dihydro-, ethyl ester
    • 300828-76-6
    • ethyl 2-[[2-(4-chlorophenoxy)acetyl]amino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate
    • SR-01000430642-1
    • ET 2(((4-CL-PHENOXY)AC)AMINO)5,6-DIHYDRO-4H-CYCLOPENTA(B)THIOPHENE-3-CARBOXYLATE
    • AKOS002264796
    • CBMicro_023072
    • EU-0037909
    • SR-01000430642
    • CCG-10684
    • F0336-0199
    • ethyl 2-[2-(4-chlorophenoxy)acetamido]-4H,5H,6H-cyclopenta[b]thiophene-3-carboxylate
    • BIM-0023326.P001
    • Oprea1_720073
    • Inchi: 1S/C18H18ClNO4S/c1-2-23-18(22)16-13-4-3-5-14(13)25-17(16)20-15(21)10-24-12-8-6-11(19)7-9-12/h6-9H,2-5,10H2,1H3,(H,20,21)
    • InChI Key: FFWGGWISEVNJFT-UHFFFAOYSA-N
    • SMILES: C12CCCC=1C(C(OCC)=O)=C(NC(COC1=CC=C(Cl)C=C1)=O)S2

Computed Properties

  • Exact Mass: 379.0645069g/mol
  • Monoisotopic Mass: 379.0645069g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 7
  • Complexity: 484
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.9
  • Topological Polar Surface Area: 92.9Ų

Experimental Properties

  • Density: 1.377±0.06 g/cm3(Predicted)
  • Boiling Point: 609.6±55.0 °C(Predicted)
  • pka: 12.40±0.20(Predicted)

ethyl 2-2-(4-chlorophenoxy)acetamido-4H,5H,6H-cyclopentabthiophene-3-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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F0336-0199-2μmol
ethyl 2-[2-(4-chlorophenoxy)acetamido]-4H,5H,6H-cyclopenta[b]thiophene-3-carboxylate
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F0336-0199-20μmol
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F0336-0199-1mg
ethyl 2-[2-(4-chlorophenoxy)acetamido]-4H,5H,6H-cyclopenta[b]thiophene-3-carboxylate
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F0336-0199-2mg
ethyl 2-[2-(4-chlorophenoxy)acetamido]-4H,5H,6H-cyclopenta[b]thiophene-3-carboxylate
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F0336-0199-3mg
ethyl 2-[2-(4-chlorophenoxy)acetamido]-4H,5H,6H-cyclopenta[b]thiophene-3-carboxylate
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F0336-0199-4mg
ethyl 2-[2-(4-chlorophenoxy)acetamido]-4H,5H,6H-cyclopenta[b]thiophene-3-carboxylate
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F0336-0199-5mg
ethyl 2-[2-(4-chlorophenoxy)acetamido]-4H,5H,6H-cyclopenta[b]thiophene-3-carboxylate
300828-76-6 90%+
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$69.0 2023-05-17
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F0336-0199-10mg
ethyl 2-[2-(4-chlorophenoxy)acetamido]-4H,5H,6H-cyclopenta[b]thiophene-3-carboxylate
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